Cas no 885271-15-8 (6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde)

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde structure
885271-15-8 structure
Product Name:6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
CAS No:885271-15-8
MF:C11H9BrO3
MW:269.091362714767
MDL:MFCD04114595
CID:710788
PubChem ID:16228270
Update Time:2024-10-26

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
    • 2H-1-Benzopyran-3-carboxaldehyde,6-bromo-8-methoxy-
    • 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxaldehyde
    • 6-Bromo-8-methoxy-3-formyl-2H-chromene
    • 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxaldehyde (ACI)
    • CS-0342639
    • 885271-15-8
    • MFCD04114595
    • DB-077371
    • EN300-86723
    • AS-30422
    • 6-Bromo-8-methoxy-2H-1-benzopyran-3-carbaldehyde
    • DTXSID00585509
    • AB18638
    • AKOS015902312
    • MDL： MFCD04114595
    • Inchi： 1S/C11H9BrO3/c1-14-10-4-9(12)3-8-2-7(5-13)6-15-11(8)10/h2-5H,6H2,1H3
    • InChI Key： PONWUBMQESLCLP-UHFFFAOYSA-N
    • SMILES： O=CC1COC2C(=CC(=CC=2OC)Br)C=1

Computed Properties

  • Exact Mass: 267.97400
  • Monoisotopic Mass: 267.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.43240

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-1g
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
1g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-5g
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
5g
 33904.74CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-500mg
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
500mg
 4655.75CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-250mg
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
250mg
 2756.14CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-100mg
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
100mg
 1797.85CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0023-50mg
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 98%
50mg
 1322.95CNY 2021-05-07
Chemenu
CM124171-5g
6-bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 95%
5g
 $673 2021-06-09
Fluorochem
048789-250mg
6-Bromo-8-methoxy-3-formyl-2H-chromene
 885271-15-8 95%
250mg
 ￡160.00 2022-02-28
Alichem
A449041795-1g
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 95%
1g
 $668.47 2023-08-31
Alichem
A449041795-5g
6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
 885271-15-8 95%
5g
 $712.80 2023-08-31

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Production Method

Production Method 1

5034-74-2 5034-74-2
885271-15-8 885271-15-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  2 h, reflux
Reference
One-pot multicomponent synthesis of 4-((2H-chromen-3-yl)/(2-phenyl-2H-chromen-3-yl)methylene)-3-methylisoxazol-5(4H)-ones and evaluation of their antibacterial activity
Mishra, Deepak Ranjan; et al, Tetrahedron, 2022, 124,

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Raw materials

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Preparation Products

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Related Literature

Related Categories

885271-15-8 (6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited